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Solubility Data & In Vivo Formulations

The table below consolidates the key solubility data for LCH-7749944 from chemical suppliers and

scientific literature [1] [2] [3].

Solvent /
Formulation

Solubility Notes / Preparation Instructions

DMSO 70 - 250 mg/mL
(199.8 - 713.5 mM)

Hygroscopic DMSO can reduce solubility; use fresh, dry
DMSO. Recommended for initial stock solutions [1] [3].

Ethanol ~70 mg/mL (~199.8
mM)

A suitable alternative for in vitro work [1].

Water Insoluble Not a viable solvent for this compound [1].

Formulation 1 ≥ 2.17 mg/mL (in

vehicle)

10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.

Add co-solvents sequentially in this order for a clear solution
[2] [3].

Formulation 2 ≥ 2.17 mg/mL (in
vehicle)

10% DMSO + 90% (20% SBE-β-CD in Saline). Add DMSO
stock to the SBE-β-CD solution for a clear solution [2].
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Experimental Protocols for In Vivo Dosing

For animal studies, preparing a bioavailable formulation is crucial. Here are two detailed, validated

protocols.

Protocol A: Homogeneous Suspension using CMC-Na

This method is cited directly from the compound's handling instructions [1].

Materials: LCH-7749944 powder, Carboxymethyl Cellulose Sodium (CMC-Na) solution.
Procedure:

Add 5 mg of LCH-7749944 to 1 mL of CMC-Na solution.
Mix thoroughly until a homogeneous suspension is achieved, resulting in a final concentration

of 5 mg/mL.
Note: This is a suspension, not a true solution, but is suitable for in vivo administration.

Protocol B: Clear Solution for Enhanced Bioavailability

This method uses co-solvents to create a clear solution for more reliable dosing [2] [3].

Materials: LCH-7749944 powder, DMSO, PEG300, Tween-80, Saline (0.9% NaCl in ddH₂O).

Procedure (for 1 mL of working solution):
Prepare a DMSO stock solution: Dissolve LCH-7749944 in DMSO at a concentration of 21.7

mg/mL.
Add 100 μL of the 21.7 mg/mL DMSO stock to 400 μL of PEG300. Mix evenly.

Add 50 μL of Tween-80 to the mixture. Mix evenly.
Finally, add 450 μL of saline to adjust the volume to 1 mL. Mix evenly.

The final concentration of LCH-7749944 will be 2.17 mg/mL.

Troubleshooting Solubility Problems

The following workflow can help you diagnose and resolve common solubility issues encountered during

experimentation.
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Start: Compound
Not Dissolving

Check DMSO Stock

Is DMSO stock concentration
> 70 mg/mL?

Is final aqueous buffer
concentration too high?

 No

Prepare a fresh, more dilute
DMSO stock solution

 Yes

Precipitate forms after
dilution in buffer?

 No

Use a validated co-solvent
formulation (see Protocol B)

 Yes

 Yes

Ready for Experiment

 No

Consider using a homogeneous
suspension (see Protocol A)
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Key Technical Considerations for Researchers
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Solvent Quality is Critical: The data specifically notes that moisture-absorbing (hygroscopic) DMSO

significantly reduces the solubility of LCH-7749944 [1]. Always use fresh, sealed, and anhydrous
DMSO for preparing stock solutions.

Start with Recommended Formulations: The provided formulations (Protocols A and B) are starting
points. For specific experimental models like cell culture, you may need to empirically optimize the

ratio of DMSO to physiological buffer to prevent precipitation while minimizing solvent toxicity. A final
DMSO concentration of 0.1-0.5% is usually tolerated by most cell lines.

Understand the Trade-offs: While a true solution (Protocol B) is ideal for consistent dosing and
bioavailability, it is complex to prepare. A well-mixed homogeneous suspension (Protocol A) can be a

practical and effective alternative for many in vivo studies [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact
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